A Comprehensive Technical Guide to the Chemical Properties of Sodium Dihydrogen Citrate
A Comprehensive Technical Guide to the Chemical Properties of Sodium Dihydrogen Citrate
For Researchers, Scientists, and Drug Development Professionals
Introduction
Sodium dihydrogen citrate (B86180), also known as monosodium citrate or citric acid monosodium salt, is an acid salt of citric acid with the chemical formula NaH₂(C₆H₅O⇂).[1][2][3] It is a white, odorless, crystalline powder that is freely soluble in water and practically insoluble in ethanol.[1][3][4] This compound is widely utilized in the pharmaceutical, food, and cosmetic industries as a buffering agent, sequestrant, and excipient.[2][5][6] In pharmaceutical formulations, it plays a crucial role in maintaining pH stability, enhancing the solubility and bioavailability of active pharmaceutical ingredients (APIs), and acting as an anticoagulant for stored blood.[2][3][5][7] This technical guide provides an in-depth overview of the core chemical properties of sodium dihydrogen citrate, supported by experimental protocols and data presented for clarity and practical application in research and development.
Core Chemical and Physical Properties
A summary of the key quantitative data for sodium dihydrogen citrate is presented in the tables below for easy reference and comparison.
Table 1: General Chemical Properties of Sodium Dihydrogen Citrate
| Property | Value | References |
| Chemical Formula | C₆H₇NaO₇ | [1][2][3][8] |
| Molecular Weight | 214.11 g/mol | [5][8][9][10][11] |
| CAS Number | 18996-35-5 | [1][2][9] |
| Appearance | White crystalline powder | [1][2][5] |
| Odor | Odorless | [1][3] |
Table 2: Physicochemical Properties of Sodium Dihydrogen Citrate
| Property | Value | References |
| Melting Point | 211-212 °C | [1][3][5][9] |
| Boiling Point | 309.6 °C | [3][6][12] |
| Solubility in Water | Soluble, 53.5 g/L at 20 °C | [1][3][9][13] |
| Solubility in Ethanol | Insoluble/Negligible | [1][3][13] |
| Acidity (pKa) | pKa₂ of citric acid is relevant: ~4.76 | [14] |
| pH of Aqueous Solution (1% w/v) | 3.5 - 3.8 | [15] |
| pH of Aqueous Solutions | 1 mM: 4.07; 10 mM: 3.87; 100 mM: 3.71; 1000 mM: 3.48 | [1][16][17] |
| Hygroscopicity | Hygroscopic | [3][13][18] |
Experimental Protocols
Detailed methodologies for the determination of key chemical properties of sodium dihydrogen citrate are provided below. These protocols are based on established analytical techniques and pharmacopeial methods.
Assay by Potentiometric Titration
This method determines the purity of sodium dihydrogen citrate by titrating its acidic protons with a standardized strong base.
Principle: Sodium dihydrogen citrate has two remaining acidic protons from the citric acid molecule. These can be neutralized by a strong base, such as sodium hydroxide (B78521). The equivalence point, where all the acid has been neutralized, can be accurately determined by monitoring the pH change with a potentiometer (pH meter).
Apparatus and Reagents:
-
pH meter with a glass electrode and a reference electrode
-
Burette (50 mL)
-
Magnetic stirrer and stir bar
-
Beaker (100 mL)
-
Analytical balance
-
Sodium Dihydrogen Citrate (dried sample)
-
0.1 N Sodium Hydroxide (standardized solution)
-
Deionized water
Procedure:
-
Accurately weigh approximately 180 mg of the previously dried sodium dihydrogen citrate sample.[19]
-
Dissolve the sample in 25 mL of deionized water in a 100 mL beaker.[19]
-
Place the beaker on a magnetic stirrer and add a stir bar.
-
Immerse the pH electrode and reference electrode into the solution, ensuring the tips are well-covered and do not interfere with the stir bar.
-
Record the initial pH of the solution.
-
Titrate the solution with standardized 0.1 N sodium hydroxide from the burette. Add the titrant in small increments (e.g., 0.5-1.0 mL), recording the pH after each addition.
-
As the pH begins to change more rapidly, reduce the increment volume (e.g., 0.1 mL) to accurately determine the endpoint.
-
Continue the titration past the equivalence point until the pH stabilizes again.
-
The endpoint is determined by the point of maximum inflection on the titration curve (pH vs. volume of NaOH) or by calculating the first or second derivative of the curve.
-
Calculate the percentage purity of sodium dihydrogen citrate. Each mL of 0.1 N sodium hydroxide is equivalent to 10.706 mg of C₆H₇NaO₇.[19]
Determination of pH of an Aqueous Solution
This protocol describes the measurement of the pH of a sodium dihydrogen citrate solution at a specific concentration.
Apparatus and Reagents:
-
pH meter with a calibrated glass electrode
-
Volumetric flasks
-
Analytical balance
-
Sodium Dihydrogen Citrate
-
Deionized water
-
Standard pH buffer solutions (e.g., pH 4.00 and 7.00)
Procedure:
-
Calibrate the pH meter using standard buffer solutions according to the manufacturer's instructions.
-
To prepare a 1% (w/v) solution, accurately weigh 1.0 g of sodium dihydrogen citrate.
-
Transfer the weighed solid to a 100 mL volumetric flask.
-
Add a portion of deionized water to dissolve the solid and then dilute to the mark with deionized water. Mix thoroughly.
-
Transfer a suitable amount of the prepared solution to a beaker.
-
Immerse the calibrated pH electrode into the solution and record the stable pH reading.
Preparation of a Citrate Buffer (e.g., 0.1 M, pH 4.5)
Sodium dihydrogen citrate is a key component in the preparation of citrate buffers. This protocol outlines the preparation of a citrate buffer at a specific pH.
Principle: A buffer solution resists changes in pH upon the addition of small amounts of acid or base. A citrate buffer is typically prepared by mixing citric acid and its conjugate base (citrate) or by mixing different sodium salts of citric acid. To achieve a specific pH, the ratio of the acid to its conjugate base is adjusted according to the Henderson-Hasselbalch equation. For a target pH of 4.5, the pKa₂ of citric acid (approximately 4.76) is relevant, involving the equilibrium between the dihydrogen citrate (H₂Cit⁻) and monohydrogen citrate (HCit²⁻) species.
Apparatus and Reagents:
-
pH meter with a calibrated glass electrode
-
Magnetic stirrer and stir bar
-
Beakers and graduated cylinders
-
Sodium Dihydrogen Citrate (NaH₂C₆H₅O₇)
-
Disodium (B8443419) Hydrogen Citrate (Na₂HC₆H₅O₇) or a strong base (e.g., NaOH)
-
Deionized water
Procedure (Method 1: Using two citrate salts):
-
Calculate the required molar ratio of the acid (sodium dihydrogen citrate) and its conjugate base (disodium hydrogen citrate) to achieve the target pH of 4.5 using the Henderson-Hasselbalch equation: pH = pKa + log([A⁻]/[HA]).
-
Weigh the calculated amounts of sodium dihydrogen citrate and disodium hydrogen citrate to achieve a total citrate concentration of 0.1 M in the final volume.
-
Dissolve the salts in a volume of deionized water less than the final desired volume.
-
Use a calibrated pH meter to check the pH of the solution.
-
Adjust the pH to 4.5 by adding small amounts of a concentrated solution of either the acidic or basic citrate salt.
-
Transfer the solution to a volumetric flask and dilute to the final volume with deionized water.
Procedure (Method 2: Titration of Sodium Dihydrogen Citrate):
-
Dissolve the required amount of sodium dihydrogen citrate to make a 0.1 M solution in a volume of deionized water less than the final volume.
-
While monitoring with a calibrated pH meter, slowly add a standardized solution of a strong base (e.g., 1 M NaOH) until the pH of the solution reaches 4.5.[3]
-
Transfer the solution to a volumetric flask and dilute to the final volume with deionized water.
Signaling Pathways and Logical Relationships
While sodium dihydrogen citrate is not directly involved in specific intracellular signaling pathways in the same manner as signaling molecules, its role in pharmaceutical quality control involves a critical logical workflow. The following diagram illustrates a typical workflow for the quality control of sodium dihydrogen citrate as a raw material in a pharmaceutical manufacturing setting.
Caption: Quality Control Workflow for Sodium Dihydrogen Citrate.
Conclusion
Sodium dihydrogen citrate is a versatile excipient with well-defined chemical and physical properties that are critical to its function in various applications, particularly in the pharmaceutical industry. Its acidic nature, buffering capacity, and solubility profile are key parameters that must be carefully controlled and monitored. The experimental protocols and logical workflows presented in this guide provide a framework for the accurate characterization and quality assessment of sodium dihydrogen citrate, ensuring its suitability and performance in research, development, and manufacturing. A thorough understanding of these technical aspects is essential for scientists and professionals working to develop safe, stable, and effective products.
References
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- 5. researchgate.net [researchgate.net]
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- 7. youtube.com [youtube.com]
- 8. Sodium citrate (dihydrate) | C6H9Na3O9 | CID 138319705 - PubChem [pubchem.ncbi.nlm.nih.gov]
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- 10. researchgate.net [researchgate.net]
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- 12. Sodium citrate(68-04-2) 1H NMR spectrum [chemicalbook.com]
- 13. Citrate Buffer (0.1 M, pH 6.0) Preparation and Recipe | AAT Bioquest [aatbio.com]
- 14. Solved To create 100m of a 0.1M citrate buffer (ph 4.5). I | Chegg.com [chegg.com]
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- 16. jmscience.com [jmscience.com]
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